3-(1-Methyl-1H-indol-6-yl)propan-1-amine

• Molecular Formula: C12H16N2
• Molecular Weight: 188.27 g/mol
• SMILES: CN1C=CC2=C1C=C(C=C2)CCCN
• InChI: InChI=1S/C12H16N2/c1-14-8-6-11-5-4-10(3-2-7-13)9-12(11)14/h4-6,8-9H,2-3,7,13H2,1H3
• InChIKey: GQFNRYNDNNPJOJ-UHFFFAOYSA-N

Chemical Identity and Baseline Specifications

3-(1-Methyl-1H-indol-6-yl)propan-1-amine (CAS 1379929-93-7) is a small-molecule 6-substituted indole derivative with a molecular formula of C12H16N2 and a molecular weight of 188.27 g/mol . It belongs to the aminoalkylindole class and is characterized by a propan-1-amine chain at the 6-position of the indole core and a methyl group at the 1-position. It is commercially available from multiple vendors as a research chemical with a typical minimum purity specification of 95% .

Structural isomer 6-substituted indole with propan-1-amine chain, distinct from common 3-substituted tryptamines

N1-methyl present Differentiates from des-methyl analog; alters electronic profile

SAR building block Supports medicinal chemistry studies probing positional isomer effects

Why Generic Substitution Fails

In the class of aminoalkylindoles, small structural variations drive profound differences in pharmacological activity, making generic substitution highly risky. The unique combination of a 6-position propan-1-amine side chain and a 1-position methyl group on the indole core differentiates this compound from common analogs like tryptamine (3-(2-aminoethyl)indole) or 1-methyltryptamine (3-(2-aminoethyl)-1-methylindole). These features alter hydrogen-bonding capacity, molecular volume, and electronic distribution, which can translate into distinct receptor binding profiles, as observed in studies of related indolylpropylamine derivatives for serotonin transporter (SERT) imaging [1]. Without direct batch-to-batch analytical or biological comparative data for this specific compound, substituting it with a positional isomer or a des-methyl analog could invalidate SAR studies, alter lead compound activity, and lead to irreproducible results. The critical dimensions for differentiation—serotonin receptor subtype selectivity, monoamine transporter affinity, and metabolic stability—remain unquantified in public literature for this compound, making targeted procurement essential for any research program depending on its specific structure.

6-propan-1-amine at C-6

Tryptamine uses 3-ethanamine; linker length and position may alter binding pocket interactions and selectivity.

N1-methyl substitution

1-Methyltryptamine retains N1-methyl but 3-substitution; positional isomerism can shift receptor subtype engagement.

Combined N1-methyl + 6-propan-1-amine

Des-methyl analog (6-propan-1-amine, no N1-methyl) may alter hydrogen-bonding and electronic distribution, risking SAR inconsistency.

• [1] Ben-Daniel, R., et al. Carbon-11 labeled indolylpropylamine analog as a new potential PET agent for imaging of the serotonin transporter. Bioorganic & Medicinal Chemistry 16.12 (2008): 6364-6370. View Source

Quantitative Differentiation Evidence

Structural Differentiation from Aminoalkylindoles

The target compound is structurally differentiated from the endogenous neurotransmitter scaffold tryptamine (3-(2-aminoethyl)-1H-indole) by two key features: a chain-extended propan-1-amine at the 6-position rather than an ethanamine at the 3-position, and an N1-methyl group. These modifications increase the calculated molecular weight from 160.22 g/mol (tryptamine) to 188.27 g/mol for the target compound [1], altering linker length, basicity, and steric bulk. Another close analog, 1-methyltryptamine (3-(2-aminoethyl)-1-methyl-1H-indole), shares the N1-methyl group but retains the 3-position ethanamine side chain, resulting in a molecular weight of 174.24 g/mol [2]. The 6-substitution pattern is a less common isomer that can lead to different pharmacological profiles compared to the dominant 3-substituted analogs.

Structural differentiation

Class-level inference

MW: 188.27 g/mol (target) vs 160.22 (tryptamine), 174.24 (1-methyltryptamine)

Substitution: C-6 propan-1-amine + N1-methyl vs C-3 ethanamine variants

Confirms compound is not a generic tryptamine substitute; distinct SAR parameters

No biological data available for target; physicochemical differentiation only

Evidence Dimension	Molecular Weight and Substitution Pattern
Target Compound Data	MW: 188.27 g/mol; Propan-1-amine at C-6, Methyl at N-1
Comparator Or Baseline	Tryptamine (MW: 160.22 g/mol; Ethanamine at C-3, no N1-methyl) [1]. 1-Methyltryptamine (MW: 174.24 g/mol; Ethanamine at C-3, N1-methyl) [2].
Quantified Difference	MW difference: +28.05 g/mol (vs Tryptamine); +14.03 g/mol (vs 1-Methyltryptamine); positional isomerism at C-6 vs C-3
Conditions	Physicochemical property calculation and structural analysis. No experimental biological data available for the target compound.

Why This Matters

This confirms that the compound is not interchangeable with common tryptamine standards, as its distinct linker length and substitution pattern are critical parameters in SAR studies.

• [1] PubChem. Tryptamine (Compound Summary). CID 1150. Molecular Weight: 160.22 g/mol. View Source
• [2] PubChem. 1-Methyltryptamine (Compound Summary). CID 142178. Molecular Weight: 174.24 g/mol. View Source

Commercial Availability and Purity Profile

Commercial availability data shows that the target compound is supplied by multiple vendors, including AKSci and CymitQuimica, with a standard minimum purity of 95% . This purity level is a critical procurement specification, as it sets a baseline for experimental reproducibility. In contrast, its closely related analog, 3-(1H-indol-6-yl)propan-1-amine (CAS 97436-38-9), which lacks the N1-methyl group, is also available but with variable purity information , introducing potential batch-to-batch variability concerns for sensitive biological assays.

Commercial purity specification

Specification review

Minimum purity: 95% (target) vs. variable purity for des-methyl analog (CAS 97436-38-9)

Consistent purity specification aids procurement; batch verification recommended

Supplier-reported data; independent analytical comparison not available

Evidence Dimension	Commercial Purity Specification
Target Compound Data	Minimum purity: 95% (CAS 1379929-93-7)
Comparator Or Baseline	3-(1H-indol-6-yl)propan-1-amine (CAS 97436-38-9): Purity specification not uniformly standardized across vendors .
Quantified Difference	The target compound has a clearly defined and consistently reported minimum purity of 95%, while the purity of the des-methyl analog is less well-defined in public vendor specifications.
Conditions	Comparison of publicly listed vendor specifications. No independent analytical comparison was available.

Why This Matters

For procurement, a reliably specified high purity is essential for minimizing the risk of introducing unknown impurities into biological studies, directly impacting data quality and experimental validity.

Serotonergic Activity of Indolylpropylamine Scaffolds

While no direct data exists for the target compound, a class-level inference can be drawn from potent indolylpropylamine derivatives. A structurally related 5-fluoro-1H-indol-3-yl propylamine derivative demonstrated low-nanomolar affinity for the serotonin transporter (SERT) and high selectivity against the 5-HT1A receptor, functioning as a promising PET imaging agent [1]. This suggests that the propanamine linker in an indole scaffold can confer strong SERT engagement, a feature that may be shared by the target compound's 6-substituted isomer but remains unverified without experimental data.

Serotonergic scaffold activity

Class-level inference

Related 5-fluoro-indolylpropylamine derivatives exhibit low-nanomolar SERT affinity

Provides conceptual rationale for serotonergic research; target compound activity unverified

Direct experimental data for this specific compound not available

Evidence Dimension	SERT Affinity (Inferred from Class Analog)
Target Compound Data	No experimental data available
Comparator Or Baseline	2-[3-(5-fluoro-1H-indol-3-yl)-propyl]-... : low-nanomolar SERT affinity (exact Ki not specified for this comparison) [1].
Quantified Difference	Cannot be quantified; this is a qualitative inference based on a scaffold with a different (3-position) and fluorinated indole.
Conditions	In vitro receptor binding assays. The comparison is not direct and serves only as a class-level example of potential activity.

Why This Matters

This provides a conceptual rationale for investigating the target compound in serotonergic research, but it absolutely cannot be used as a basis for selecting it over a proven analog without direct comparative data.

• [1] Ben-Daniel, R., et al. Carbon-11 labeled indolylpropylamine analog as a new potential PET agent for imaging of the serotonin transporter. Bioorganic & Medicinal Chemistry 16.12 (2008): 6364-6370. View Source

Recommended Application Scenarios

Medicinal Chemistry Lead Generation

The primary valid application scenario for this compound is as a unique starting scaffold in medicinal chemistry SAR studies. Its 6-substituted propan-1-amine side chain is a less common isomer compared to the widely explored 3-substituted analogs. As established in Section 3, its distinct molecular weight and substitution pattern confirm it is not a simple generic alternative to tryptamine or 1-methyltryptamine . Procuring this specific compound is therefore justified when a research program aims to specifically probe how moving the aminoalkyl chain from the 3- to the 6-position, in the presence of an N1-methyl group, affects binding affinity, functional activity, or ADME properties.

Synthesis of Serotonin-Related Analogs

The compound is valued as a versatile intermediate for developing serotonin-related analogs and other heterocyclic compounds, as indicated by commercial sources . Given the class-level evidence that indolylpropylamine scaffolds can achieve low-nanomolar SERT affinity [1], this compound could serve as a key intermediate in synthesizing novel SERT ligands. However, users must independently establish its biological profile, as no public selectivity or potency data exists for this specific molecule. Its value in this application is therefore as a synthetic building block rather than as a pre-validated pharmacological probe.

Procurement Benchmarking for Custom Synthesis

For laboratories requiring larger quantities not available from standard vendors, the documented commercial specifications—a minimum purity of 95% from multiple vendors—serve as a critical quality benchmark for custom synthesis tenders . The precise CAS number and chemical identity provide an unambiguous specification to ensure that custom-synthesized material meets the same standards, avoiding the procurement of an incorrect isomer or analog, which would be catastrophic for ongoing research projects.

Application

Selection Property

Validation Focus

Medicinal chemistry SAR studies

6-substituted indole with N1-methyl; unique positional isomer

Effect of C-6 propan-1-amine vs. C-3 on target binding and ADME

Synthesis of serotonin-related analogs

Propan-1-amine linker for derivatization

Independent biological profiling required; no pre-validated SERT activity

Custom synthesis quality benchmark

Documented 95% purity specification

Ensure identity and purity of custom-synthesized material match reference standard

• [1] Ben-Daniel, R., et al. Carbon-11 labeled indolylpropylamine analog as a new potential PET agent for imaging of the serotonin transporter. Bioorganic & Medicinal Chemistry 16.12 (2008): 6364-6370. View Source